Cas no 121927-91-1 (4H-1-Benzopyran-4-one,2-(2,4-dihydroxyphenyl)-8-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2,3-dihydro-5,7-dihydroxy-,(2S)-)

• Product Name: 4H-1-Benzopyran-4-one,2-(2,4-dihydroxyphenyl)-8-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2,3-dihydro-5,7-dihydroxy-,(2S)-
• CAS No: 121927-91-1
• Molecular Formula: C₂₅H₂₈O₆
• Molecular Weight: 424.486227989197
• CID: 212073
• PubChem ID: 102004708

4H-1-Benzopyran-4-one,2-(2,4-dihydroxyphenyl)-8-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2,3-dihydro-5,7-dihydroxy-,(2S)- Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(2,4-dihydroxyphenyl)-8-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2,3-dihydro-5,7-dihydroxy-,(2S)-
• Sophoraflavanone C
• 4H-1-Benzopyran-4-one,2-(2,4-dihydroxyphenyl)-8-(3,7-dimethyl-2,6-octadienyl)-2,3-dihydro-5,7-dihydroxy-,[S-(E)]-
• 4H-1-Benzopyran-4-one,2-(2,4-dihydroxyphenyl)-8-[(2E)-3,7-dimethyl-2,6-octadienyl]-2,3-dihydro-5,7-dihydroxy-,(2S)- (9CI)
• (2S)-2-(2,4-Dihydroxyphenyl)-8-[(2E)-3,7-dimethyl-2,6-octadienyl]-2,3-dihydro-5,7-dihydroxy-4H-1-benzopyran-4-one
• (R,S)-sophoraflavanone C
• 121927-91-1
• FS-7861
• (2S)-2-(2,4-dihydroxyphenyl)-8-[(2Z)-3,7-dimethylocta-2,6-dienyl]-5,7-dihydroxy-2,3-dihydrochromen-4-one
• BDBM645358
• US20240016777, Table1a.12

• InChIKey： QTEIROMZFSIGNG-HGNLGIJWSA-N
• Inchi： InChI=1S/C25H28O6/c1-14(2)5-4-6-15(3)7-9-18-20(28)12-21(29)24-22(30)13-23(31-25(18)24)17-10-8-16(26)11-19(17)27/h5,7-8,10-12,23,26-29H,4,6,9,13H2,1-3H3/b15-7-/t23-/m0/s1
• SMILES： CC(=CCC/C(=C\CC1=C2C(=C(C=C1O)O)C(=O)C[C@@H](C3=C(C=C(C=C3)O)O)O2)/C)C

Computed Properties

• Exact Mass: 424.189
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 424.189
• Heavy Atom Count: 31
• Complexity: 682
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.8
• Topological Polar Surface Area: 107A^2

Experimental Properties

• Solubility: Insuluble (1.3E-3 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.273±0.06 g/cm3 (20 ºC 760 Torr),